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Compound of Interest

Compound Name: BP Fluor 555 Azide

Cat. No.: B15557179

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of BP Fluor 555
Azide in bio-orthogonal labeling reactions. BP Fluor 555 is a bright, water-soluble, and

photostable orange-fluorescent dye, making it an excellent choice for the detection of low-

abundance biomolecules.[1][2][3] Its azide functionality allows for covalent conjugation to

alkyne-modified molecules via the highly efficient and specific "click chemistry" reaction.[1][2]

Introduction to Click Chemistry
Click chemistry refers to a class of reactions that are rapid, selective, and high-yielding.[4] The

most common form used in bioconjugation is the Copper(I)-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC), which forms a stable triazole linkage between an azide and a terminal

alkyne.[4][5] This reaction is bio-orthogonal, meaning it does not interfere with native biological

functional groups, ensuring specific labeling of the target molecule.[4][6][7] Key advantages of

click chemistry include its biocompatibility (can be performed in aqueous buffers and even in

living cells), high efficiency, and simple protocol.[4][7]

BP Fluor 555 Azide is ideally suited for the 532 nm or 555 nm laser lines and can be

visualized with TRITC (tetramethylrhodamine) filter sets.[1][2] Conjugates made with this dye
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are insensitive to pH changes from pH 4 to 10.[1][2][3]

Experimental Protocols
This section details the protocols for labeling alkyne-modified biomolecules with BP Fluor 555
Azide using a copper-catalyzed click reaction.

Required Materials
Reagents:

Alkyne-modified biomolecule (e.g., protein, DNA, oligonucleotide)

BP Fluor 555 Azide

Dimethylsulfoxide (DMSO)

Triethylammonium acetate (TEAA) buffer (2M, pH 7.0)

Ascorbic Acid

Copper(II)-TBTA (Tris(benzyltriazolylmethyl)amine) or Copper(II)-THPTA (Tris(3-

hydroxypropyltriazolylmethyl)amine) complex

Equipment:

Microcentrifuge tubes

Vortex mixer

Centrifuge

Inert gas (e.g., argon or nitrogen)

Optional: HPLC or PAGE for purification

Stock Solution Preparation
Proper preparation of stock solutions is critical for successful click chemistry reactions.
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Reagent
Stock
Concentration

Solvent Storage Notes

BP Fluor 555 Azide 10 mM DMSO
Store at -20°C,

protected from light.

Ascorbic Acid 5 mM Deionized Water

Prepare fresh for each

use as it is readily

oxidized.[6]

Copper(II)-TBTA 10 mM 55% DMSO
Stable for years at

room temperature.[6]

Protocol for Labeling Alkyne-Modified Biomolecules
This protocol is a general guideline and may require optimization for specific applications.

Preparation of the Biomolecule: Dissolve the alkyne-modified biomolecule in water or an

appropriate buffer in a microcentrifuge tube.[6][8]

Buffer Addition: Add 2M TEAA buffer (pH 7.0) to a final concentration of 0.2 M.[6][8]

DMSO Addition: Add DMSO to a final concentration of 50% (v/v) and vortex to mix.[6]

BP Fluor 555 Azide Addition: Add the 10 mM stock solution of BP Fluor 555 Azide. The

molar ratio of azide to alkyne may need to be optimized, but a 1.5-fold excess of azide is a

good starting point.[6] Vortex thoroughly.[6][8]

Ascorbic Acid Addition: Add the freshly prepared 5 mM ascorbic acid solution to a final

concentration of 0.5 mM and vortex briefly.[6]

Degassing: Bubble an inert gas (argon or nitrogen) through the solution for 30 seconds to

remove dissolved oxygen, which can interfere with the reaction.[6][8]

Copper Catalyst Addition: Add the 10 mM Copper(II)-TBTA stock solution to a final

concentration of 0.5 mM.[6] Flush the headspace of the tube with inert gas and cap it tightly.

[6][8]
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Incubation: Vortex the reaction mixture thoroughly.[6][8] If precipitation is observed, heat the

vial at 80°C for 3 minutes and vortex again.[6][8] Incubate the reaction at room temperature

overnight.[6][8] For some applications, labeling can be complete in as little as 15-30 minutes

at room temperature.[5]

Purification: The labeled conjugate can be purified from excess reagents. For

oligonucleotides, precipitation with acetone is recommended.[6][8] For larger proteins, other

methods like size-exclusion chromatography may be more suitable.

Acetone Precipitation: Add at least a 4-fold volume of cold (-20°C) acetone to the reaction

mixture.[8]

Mix thoroughly and incubate at -20°C for at least 20 minutes.[8]

Centrifuge at 10,000 rpm for 10 minutes.[8]

Discard the supernatant and wash the pellet with cold acetone.[8]

Centrifuge again, discard the supernatant, and dry the pellet.[8]

Final Product: The purified BP Fluor 555-labeled biomolecule is now ready for downstream

applications.

Data Presentation
The following table summarizes the recommended concentrations for the click chemistry

reaction components.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://www.broadpharm.com/web/images/protocols/Click%20Chemistry%20Protocol.pdf
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Stock Concentration Final Concentration

Alkyne-Modified Biomolecule Varies 20 - 200 µM

BP Fluor 555 Azide 10 mM in DMSO 1.5 x [Biomolecule]

Triethylammonium Acetate

(TEAA)
2 M, pH 7.0 0.2 M

DMSO - 50% (v/v)

Ascorbic Acid 5 mM in Water 0.5 mM

Copper(II)-TBTA 10 mM in 55% DMSO 0.5 mM
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Caption: The catalytic cycle of the CuAAC reaction.

Experimental Workflow
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Click to download full resolution via product page

Caption: A step-by-step workflow for labeling biomolecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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